Cas no 142014-11-7 (Pyruvic Acid-13C3 Sodium Salt)

• Product Name: Pyruvic Acid-13C3 Sodium Salt
• CAS No: 142014-11-7
• MF: C₃H₃NaO₃
• MW: 113.021856546402
• CID: 101310
• PubChem ID: 329760185
• Update Time: 2025-06-10

Pyruvic Acid-13C3 Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Propanoic-13C3 acid,2-oxo-, sodium salt (9CI)
• Pyruvic Acid-13C3 Sodium Salt
• PYRUVIC-13C3 ACID SODIUM SALT
• sodium 2-oxo(13C3)propanoate
• SodiuM pyruvate-13C3
• Sodium 2-oxopropanoate-13C3
• Pyruvic acid 13C3 sodium salt
• DTXSID50583979
• 142014-11-7
• Sodium pyruvate-13C3, 99 atom % 13C
• J-007576
• HY-W015913S
• CS-0226173
• SCHEMBL1332812
• Sodium pyruvate-13C3, S & P tested, 99 atom % 13C
• sodium;2-oxo(1,2,3-13C3)propanoate
• AKOS025394364
• Sodium pyruvate-(13-C)3
• Sodium 2-oxo(~13~C_3_)propanoate
• SODIUM 2-OXO(1,2,3-(1)(3)C?)PROPANOATE
• 2-Oxopropanoic Acid13C3 Sodium Salt; Sodium Pyruvate13C3; Sodium a-Ketopropionate13C3
• G12319
• Propanoic-13C3 acid, 2-oxo-, sodium salt (9CI)

• MDL： MFCD00084084
• Inchi： 1S/C3H4O3.Na/c1-2(4)3(5)6;/h1H3,(H,5,6);/q;+1/p-1/i1+1,2+1,3+1;
• InChI Key： DAEPDZWVDSPTHF-HCULJTSZSA-M
• SMILES： [Na+].[O-][13C]([13C]([13CH3])=O)=O

Computed Properties

• Exact Mass: 113.00805274g/mol
• Monoisotopic Mass: 113.00805274g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 88.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Melting Point: >300 °C (lit.)
• Solubility: Water (Slightly), Methanol (Slightly)

Pyruvic Acid-13C3 Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives

Additional information on Pyruvic Acid-13C3 Sodium Salt

Pyruvic Acid-13C3 Sodium Salt (CAS No. 142014-11-7): An Essential Tool in Metabolic Research

Pyruvic Acid-13C3 Sodium Salt (CAS No. 142014-11-7) is a stable isotope-labeled compound that has gained significant attention in the field of metabolic research and biochemistry. This compound is a sodium salt of pyruvic acid, where the three carbon atoms are labeled with the stable isotope 13C. The use of stable isotopes in biochemical studies provides a powerful tool for tracing metabolic pathways and understanding the dynamics of cellular metabolism.

The chemical structure of Pyruvic Acid-13C3 Sodium Salt is characterized by its carboxylic acid group and the presence of three 13C-labeled carbon atoms. This unique labeling allows researchers to track the fate of pyruvate in various biological systems, making it an invaluable reagent in metabolic flux analysis, tracer studies, and other advanced biochemical techniques.

In recent years, the application of Pyruvic Acid-13C3 Sodium Salt has expanded beyond traditional metabolic studies. For instance, a study published in the Journal of Biological Chemistry demonstrated the utility of this compound in investigating the role of pyruvate in cancer metabolism. The researchers used Pyruvic Acid-13C3 Sodium Salt to trace the incorporation of pyruvate into various metabolic pathways in cancer cells, providing insights into how cancer cells reprogram their metabolism to support rapid proliferation.

Another notable application of Pyruvic Acid-13C3 Sodium Salt is in the field of metabolomics. Metabolomics involves the comprehensive analysis of small molecules (metabolites) in biological systems. The use of stable isotopes like 13C-labeled compounds allows for precise quantification and identification of metabolites, enhancing the accuracy and reliability of metabolomic studies. A recent study in Nature Communications utilized Pyruvic Acid-13C3 Sodium Salt to investigate the metabolic changes associated with diabetes, highlighting the compound's potential in understanding and treating metabolic disorders.

The stability and non-radioactive nature of Pyruvic Acid-13C3 Sodium Salt make it a safe and reliable choice for long-term studies. This compound can be easily incorporated into cell culture media or administered to animal models, allowing researchers to monitor metabolic processes over extended periods without the risks associated with radioactive isotopes.

In addition to its applications in research, Pyruvic Acid-13C3 Sodium Salt has potential therapeutic implications. For example, a study published in the Clinical Cancer Research journal explored the use of this compound as a diagnostic tool for early detection of cancer. By tracing the uptake and metabolism of labeled pyruvate, researchers were able to identify early-stage tumors with high sensitivity and specificity.

The synthesis and purification of Pyruvic Acid-13C3 Sodium Salt involve well-established chemical processes. The compound is typically synthesized from commercially available precursors through a series of reactions that ensure high purity and isotopic enrichment. The resulting product is characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its identity and isotopic composition.

In conclusion, Pyruvic Acid-13C3 Sodium Salt (CAS No. 142014-11-7) is a versatile and essential tool in modern biochemical research. Its unique properties make it an ideal reagent for tracing metabolic pathways, studying cellular metabolism, and developing new diagnostic and therapeutic strategies. As research continues to advance, the applications of this compound are likely to expand further, contributing to our understanding of complex biological processes and improving human health.